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For Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of the performance of common substitutes for

Diisobutyl Phthalate (DIBP) in various industrial applications. Due to growing health and

environmental concerns associated with DIBP, a low molecular weight ortho-phthalate, many

industries are transitioning to safer alternatives. This document provides a consolidated

overview of key performance data for prominent DIBP substitutes, supported by established

experimental protocols, to aid in the selection of appropriate alternatives.

Overview of DIBP and Its Common Substitutes
Diisobutyl Phthalate (DIBP) is a widely used plasticizer that enhances the flexibility, durability,

and workability of polymers.[1] It finds applications in plastics and rubber manufacturing,

adhesives and sealants, as well as in paints and coatings.[2][3][4] However, due to its

classification as a substance of very high concern in some regions and its potential for

reproductive toxicity, the demand for safer alternatives is increasing.[4][5][6]

Common substitutes for DIBP include:

Di(2-ethylhexyl) terephthalate (DEHT or DOTP): A non-ortho-phthalate plasticizer known for

its good toxicological profile and performance characteristics.[2]

Di(isononyl) cyclohexane-1,2-dicarboxylate (DINCH): A non-phthalate plasticizer developed

for sensitive applications with close human contact, such as medical devices and toys.[3][7]
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Acetyl Tributyl Citrate (ATBC): A bio-based plasticizer derived from citric acid, recognized for

its non-toxic nature and suitability for food contact applications.[2][5][9]

Tris(2-ethylhexyl) Trimellitate (TOTM): A trimellitate ester often used in applications requiring

low volatility and high-temperature resistance.

Comparative Performance Data
The following tables summarize the key physical, chemical, and mechanical performance data

for DIBP and its common substitutes. Data has been compiled from various technical

datasheets and research articles. It is important to note that performance can vary depending

on the specific formulation and processing conditions.

Table 1: Physical and Chemical Properties of DIBP and Its Substitutes

Property DIBP DEHT (DOTP) DINCH ATBC

Chemical

Formula
C₁₆H₂₂O₄ C₂₄H₃₈O₄ C₂₆H₄₈O₄ C₂₀H₃₄O₈

Molecular Weight

( g/mol )
278.34 390.56 424.7 402.48

CAS Number 84-69-5 6422-86-2 166412-78-8 77-90-7

Appearance
Colorless, oily

liquid

Colorless,

viscous liquid

Clear, colorless

liquid

Colorless,

odorless liquid

Density (g/cm³ at

20-25°C)
1.036 - 1.046 ~0.986 0.945 - 0.954 1.045 - 1.055

Boiling Point (°C) 320 - 327 ~400 ~394
~173 @ 1.33

mbar

Flash Point (°C) 110 - 196 ~224 ~224 ~204

Water Solubility Insoluble Insoluble < 0.02 mg/L Insoluble

Sources:[1][2][3][5][7][10][11][12][13]
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Table 2: Mechanical Performance of DIBP Substitutes in PVC Formulations

Property (Typical
Values in PVC)

DEHT (DOTP) DINCH ATBC

Plasticizer Efficiency Good Good Good

Tensile Strength

(MPa)
~22-28

Varies with

formulation
~19

Elongation at Break

(%)

Varies with

formulation

Varies with

formulation
~250

Hardness (Shore A)
Dependent on

concentration

Dependent on

concentration

Dependent on

concentration

Low-Temperature

Flexibility
Good Excellent Good

Migration Resistance Good Excellent High

Volatility (Weight Loss

%)
Low Low Low

Note: Direct comparative values for DIBP under identical conditions are limited in the reviewed

literature. The performance of plasticizers is highly dependent on the formulation, including the

type and amount of PVC resin, stabilizers, and other additives. Sources:[5][6][7][8][10][14][15]

Experimental Protocols
The performance of plasticizers is evaluated using standardized test methods to ensure

consistency and comparability of results. The American Society for Testing and Materials

(ASTM) provides several key standards for this purpose.

Plasticizer Efficiency
The efficiency of a plasticizer is its ability to impart flexibility to a polymer. A common method to

evaluate this is through measuring the mechanical properties of the plasticized polymer.
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Standard: ASTM D2284 - Standard Test Method for Acidity of Formaldehyde Solutions. While

the title seems unrelated, this standard is referenced in the context of testing plasticizer

efficiency in flexible PVC.[16] A more direct standard for mechanical properties is ASTM

D638 for tensile properties of plastics.

Methodology:

Sample Preparation: PVC formulations are prepared with varying concentrations of the

plasticizer being evaluated. These formulations are then typically molded into standardized

test specimens (e.g., dumbbell shape for tensile testing).[16]

Conditioning: The prepared samples are conditioned in a controlled environment to ensure

consistent temperature and humidity before testing.[16]

Testing: The samples are subjected to tensile stress using a universal testing machine

until they fracture.[16]

Data Collection: Key parameters such as tensile strength (the maximum stress the

material can withstand), elongation at break (how much the material can stretch before

breaking), and modulus of elasticity (a measure of stiffness) are recorded.[16]

Analysis: The data is analyzed to determine the plasticizer's effectiveness at a given

concentration. A more efficient plasticizer will typically result in lower hardness and

modulus, and higher elongation for the same concentration.[16]

Migration Resistance
Plasticizer migration is the movement of the plasticizer from the polymer matrix to the surface

or into a contacting material. This can lead to a loss of flexibility in the plastic and

contamination of the surrounding environment.

Standard: ASTM D2199 - Standard Test Method for Measurement of Plasticizer Migration

From Vinyl Fabrics to Lacquers.[17]

Methodology:
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An accelerated test is performed where a vinyl fabric containing the plasticizer is brought

into contact with a lacquered surface.

The assembly is subjected to controlled conditions of temperature and pressure for a

specified duration.

After the test period, the lacquer surface is examined for any softening, marring, or other

changes, which indicate the degree of plasticizer migration.

Another aspect of migration is volatility, which can be assessed by measuring weight loss after

heating.

Methodology (Volatility):

A sample of the plasticized PVC is accurately weighed.

The sample is placed in an oven at a specified temperature (e.g., 130°C) for a set time

(e.g., 3 hours).[10]

After heating, the sample is cooled in a desiccator and reweighed.

The percentage of weight loss is calculated, which corresponds to the amount of

plasticizer that has volatilized.

Other Key Performance Tests
Hardness: Measured using a durometer according to ASTM D2240.

Low-Temperature Flexibility: Assessed by methods such as the Clash-Berg test (ASTM

D1043) to determine the temperature at which the material becomes brittle.

Chemical Properties: Tests for acid number, ester content, specific gravity, and water content

are often conducted on the neat plasticizer according to ASTM D1045.[18]

Visualizing Key Concepts
To better illustrate the concepts discussed, the following diagrams have been created using the

DOT language for Graphviz.
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Caption: Diagram illustrating how plasticizer molecules increase the space between polymer

chains, enhancing flexibility.
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Caption: A typical experimental workflow for evaluating the performance of a DIBP substitute in

a PVC formulation.
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Caption: Chemical structures of DIBP and its common substitutes.

Conclusion
The selection of a suitable substitute for DIBP requires a careful evaluation of various

performance parameters in the context of the specific industrial application. DEHT (DOTP),

DINCH, and ATBC are all viable alternatives with distinct advantages. DEHT offers a good

balance of properties as a general-purpose non-phthalate plasticizer. DINCH provides an

excellent toxicological profile and low migration, making it ideal for sensitive applications. ATBC

stands out as a bio-based, non-toxic option, particularly for food contact and medical uses.

This guide provides a foundational comparison to aid in the decision-making process. It is

strongly recommended that researchers and formulators conduct their own specific testing

based on the intended application and processing conditions to ensure the optimal

performance and safety of the final product.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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